Cas no 5454-07-9 (N-(piperidin-1-yl)benzamide)

• Product Name: N-(piperidin-1-yl)benzamide
• CAS No: 5454-07-9
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 941851
• PubChem ID: 229511
• Update Time: 2025-04-19

N-(piperidin-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(piperidin-1-yl)benzamide
• Pentachlorphenyl-benzoat;benzoic acid pentachlorophenyl ester;1-benzamidopiperidine;benzoic acid piperidylamide;pentachlorophenyl benzoate;Benzolsaeure-pentachlorphenylester;Phenol,pentachloro-,benzoate;Benzoesaeure-pentachlorphenylester;N-Piperidino-benzamid;
• N-piperidin-1-ylbenzamide
• benzamidopiperidine
• HMS3377F09
• DTXSID00969764
• AKOS017265610
• CHEMBL1500929
• Oprea1_701071
• HMS2513B08
• SMR000229693
• AO-635/14620002
• NSC-23244
• N-(Piperidin-1-yl)benzenecarboximidic acid
• NSC23244
• N-(1-piperidinyl)benzamide
• 5454-07-9
• SCHEMBL696161
• starbld0013642
• MLS000703897
• N-PIPERIDINOBENZAMIDE

• Inchi： 1S/C12H16N2O/c15-12(11-7-3-1-4-8-11)13-14-9-5-2-6-10-14/h1,3-4,7-8H,2,5-6,9-10H2,(H,13,15)
• InChI Key： ITNXJLXLFAFOHO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NN1CCCCC1

Computed Properties

• Exact Mass: 204.12600
• Monoisotopic Mass: 204.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.12
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.577
• PSA: 32.34000
• LogP: 2.14610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives